BENGHE Foundational & Exploratory

Check Availability & Pricing

The Chemical Properties of Aluminum
Sesquichlorohydrate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

ALUMINUM
SESQUICHLOROHYDRATE

cat. No.: B1171100

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum sesquichlorohydrate (ASCH) is a complex inorganic polymer widely utilized as a
primary active ingredient in antiperspirant and deodorant formulations. Its efficacy is rooted in
its ability to form temporary, superficial plugs within the eccrine sweat gland ducts, physically
obstructing the flow of perspiration. This technical guide provides a comprehensive overview of
the core chemical and physical properties of aluminum sesquichlorohydrate, detailed
experimental protocols for its analysis, and a review of its mechanism of action. Quantitative
data are presented in structured tables for clarity, and key processes are visualized using
logical diagrams to support research and development in this field.

Chemical and Physical Properties

Aluminum sesquichlorohydrate is not a simple monomeric salt but a complex mixture of
polyaluminum hydroxychlorides.[1] Its chemical behavior and efficacy are largely determined by
the aluminum-to-chloride (Al:Cl) atomic ratio, which typically ranges from 1.26:1 to 1.90:1.[2][3]
The general chemical formula can be represented as AInCIl(3n-m)(OH)m or more specifically as
[AI2(OH)NCI6-n]m.[4]

Quantitative Data Summary
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The following tables summarize the key quantitative and qualitative properties of aluminum
sesquichlorohydrate.

Parameter Value Reference

Tetraaluminium trichloride

Chemical Name ] [3]
nonahydroxide

INCI Name Aluminum Sesquichlorohydrate  [3]

CAS Number 11089-92-2 [3]

Molecular Formula Al4CI3H909 (representative) [3]

Molecular Weight 367.35 g/mol (representative) [3]

Aluminum to Chloride Atomic

) 1.26:1t0 1.90:1 [2][3]
Ratio

Table 1: Chemical Identification Parameters.

Property Description Reference

) White to off-white crystalline
Physical Form ) [2][3]
powder or aqueous solution.

Soluble in water; freely soluble

Solubility 1 alcohol. [2][5]
pH (15% aqueous solution) 3.0-5.0 [2][3]
Density (48% solution) 1.36 g/cm3 at 20°C [4]
Odor Characteristic [2]

Table 2: Physical and Chemical Properties.

Mechanism of Action: Antiperspirant Efficacy

The primary function of aluminum sesquichlorohydrate in antiperspirants is the physical
blockage of sweat ducts.[6] This mechanism is initiated upon contact with sweat. The aluminum
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salts dissociate, and the polymeric aluminum cations interact with proteins and
mucopolysaccharides within the sweat and the epithelial lining of the duct.[7][8] This interaction
leads to the precipitation and aggregation of these biomolecules, forming a gelatinous plug that
temporarily obstructs the duct, thereby reducing the flow of sweat to the skin's surface.[2][7]

Skin Surface & Sweat Duct Physiological Result
ASCH Applied Dissolves in Sweat Interaction with Precipitation & Gelatinous Plug Sweat Duct Reduced Sweat
to Skin (Release of Al Poly-cations) Sweat Proteins Aggregation Formation Blockage on Skin Surface

Click to download full resolution via product page

Mechanism of Action: Sweat Gland Plug Formation.

Experimental Protocols

Accurate characterization and quantification of aluminum sesquichlorohydrate are critical for
quality control and regulatory compliance. The following sections detail the methodologies for
synthesis and key analytical procedures.

Synthesis of Aluminum Sesquichlorohydrate

A common industrial method for producing aluminum sesquichlorohydrate involves the
reaction of aluminum with hydrochloric acid.[9]

Materials:

Aluminum (metal powder or ingots)

Hydrochloric Acid (HCI)

Deionized Water

Aluminum Hydroxide (optional, for pH adjustment)

Protocol:
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Reaction Setup: In a suitable reaction vessel, charge deionized water and a defined amount
of hydrochloric acid.

Aluminum Addition: Slowly add aluminum metal to the acid solution under controlled
temperature and constant stirring. The reaction is exothermic and produces hydrogen gas,
requiring appropriate ventilation and safety measures.

Reaction Control: The reaction is typically carried out at elevated temperatures (e.g., 90-
100°C) to facilitate the dissolution of aluminum.[9][10]

Ratio Adjustment: Continue the reaction until the desired aluminum-to-chloride atomic ratio
(1.26:1 to 1.90:1) is achieved. This can be monitored by periodic sampling and analysis.

Aging and Polymerization: The resulting solution is aged, often with heating, to promote the
formation of the desired polymeric aluminum species.[4]

Purification: The solution is then cooled and filtered to remove any unreacted materials or
impurities.

Final Product: The final product can be supplied as a concentrated aqueous solution or dried
(e.g., spray-dried) to produce a powder.
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General Workflow for ASCH Synthesis.
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Analysis of Polymeric Species by SEC-HPLC

Size Exclusion Chromatography (SEC) coupled with High-Performance Liquid Chromatography
(HPLC) is the standard method for determining the molecular weight distribution of the
polymeric species in aluminum sesquichlorohydrate. The different sized polymers are often
referred to as "Bands," with Band | being the largest and Band IV being the smallest
(monomers and dimers).[11]

Instrumentation:
e HPLC system with an isocratic pump and a refractive index (RI) detector.[11]

e SEC columns, for example, a Phenomenex column (3.9x300 mm, 10 um packing) and a
Waters pPorasil Column (3.9x300 mm, 10 um packing) connected in series.[11]

Reagents:

» Mobile Phase: 0.01 N Nitric Acid.[11]

» Deionized water for sample preparation.
Protocol:

o Sample Preparation: Prepare a 2% by weight aluminum solution by dissolving the ASCH
powder in deionized water.[11]

o Chromatographic Conditions:
o Mobile Phase: 0.01 N Nitric Acid
o Flow Rate: 0.9 mL/min[11]
o Injection Volume: 20 pL[11]
o Detector: Refractive Index (RI)

e Analysis: Inject the prepared sample into the HPLC system. The different polymer species
will elute at different times, with the largest (Band 1) eluting first.
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o Data Interpretation: The relative area of each peak (Band I, Il, lll, and IV) is determined to
characterize the distribution of polymeric species.

Parameter Value Reference

) Size Exclusion
Technique [11]
Chromatography (SEC-HPLC)

Phenomenex (3.9x300mm) &

Columns Waters pPorasil (3.9x300mm) [11]
in series

Mobile Phase 0.01 N Nitric Acid [11]

Flow Rate 0.9 mL/min [11]

Detector Refractive Index (RI) [11]
2% by weight Al solution in DI

Sample Prep [11]
water

Table 3: SEC-HPLC Method Parameters for Polymeric Species Analysis.

Quantification of Total Aluminum

Zeeman Electrothermal Atomic Absorption Spectrometry (ZEAAS) is a highly sensitive method
for quantifying the total aluminum content.

Protocol Outline:

o Sample Digestion: Accurately weigh the sample and digest it using an appropriate acid
mixture to bring the aluminum into solution. The specific digestion procedure will depend on
the sample matrix (e.g., cream, roll-on).

o Standard Preparation: Prepare a series of aluminum standards of known concentrations.

 Instrumental Analysis: Analyze the prepared samples and standards using a ZEAAS
instrument.
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e Quantification: Construct a calibration curve from the standards and determine the aluminum
concentration in the samples. The method can achieve a limit of quantification (LOQ) of < 3
po/L.[12]

Titration offers a classic and reliable method for aluminum quantification.

Protocol Outline:

o Sample Preparation: Prepare a solution of the sample in deionized water.

o Titration: The method involves a back-titration.

o Add a known excess of a chelating agent like Ethylenediaminetetraacetic acid (EDTA) to
the sample solution, which complexes with the aluminum ions.[13]

o Adjust the pH to approximately 4.7 using an acetate buffer.[13]

o Titrate the excess, unreacted EDTA with a standard solution of a metal ion (e.g.,
Bismuth(lll) nitrate) using an indicator like xylenol orange.[13]

e Endpoint Detection: The endpoint is determined by a color change (e.g., yellow to purple),
which can be detected visually or with a photometric sensor (e.g., at 574 nm).[13][14]

e Calculation: The amount of aluminum is calculated based on the amount of EDTA that was
consumed by the aluminum in the sample.
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Workflow for Total Aluminum Quantification.

Safety and Handling

While aluminum sesquichlorohydrate is considered safe for use in cosmetic products at
permitted concentrations (up to 25% in the US), standard laboratory safety protocols should be
observed.[3] Use of personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, is recommended when handling the material in its pure or concentrated form.

Conclusion
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Aluminum sesquichlorohydrate is a functionally critical, complex inorganic polymer. Its
efficacy as an antiperspirant is directly related to its chemical properties, particularly its
polymeric nature and reactivity with sweat components. A thorough understanding of its
characteristics and the analytical methods used for its evaluation is essential for formulation
scientists, researchers, and professionals in the drug development industry to ensure product
quality, efficacy, and safety. The data and protocols presented in this guide serve as a
foundational resource for these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Chemical Properties of Aluminum
Sesquichlorohydrate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171100#chemical-properties-of-aluminum-
sesquichlorohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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